Cas no 887465-94-3 (N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide)

• Product Name: N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide
• CAS No: 887465-94-3
• MF: C₂₀H₂₀FN₃O₂
• MW: 353.390108108521
• CID: 5516590
• Update Time: 2025-06-13

N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxamide, N-[1-(3-fluorophenyl)-5-oxo-3-pyrrolidinyl]-3,4-dihydro-
• N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide

• Inchi： 1S/C20H20FN3O2/c21-16-6-3-7-18(10-16)24-13-17(11-19(24)25)22-20(26)23-9-8-14-4-1-2-5-15(14)12-23/h1-7,10,17H,8-9,11-13H2,(H,22,26)
• InChI Key： CJHCQHZSLLNRCF-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1C(NC1CC(=O)N(C2=CC=CC(F)=C2)C1)=O

Additional information on N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide

Recent Advances in the Study of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide (CAS: 887465-94-3)

The compound N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide (CAS: 887465-94-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features combining a fluorophenyl group with a tetrahydroisoquinoline scaffold, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound, making it more amenable for preclinical testing. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use as a drug candidate.

In vitro and in vivo studies have demonstrated that N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value in the nanomolar range, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary data from animal models indicate that the compound reduces inflammation and pain with minimal side effects, positioning it as a promising candidate for further development.

Another area of interest is the compound's potential application in oncology. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of this molecule exhibit significant cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial function and induction of apoptosis, offering a new avenue for targeting drug-resistant cancers.

Despite these promising findings, challenges remain in the development of N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future studies. Ongoing research is exploring structural modifications to optimize these parameters while retaining the compound's therapeutic efficacy.

In conclusion, N-1-(3-fluorophenyl)-5-oxopyrrolidin-3-yl-1,2,3,4-tetrahydroisoquinoline-2-carboxamide represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and biological activity make it a valuable subject for further investigation in the fields of inflammation and oncology. Future studies should focus on overcoming current limitations and advancing the compound toward clinical trials.